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Compound of Interest

Compound Name: 4-Acetyl-morpholine-3-carbonitrile
CAS No.: 77873-74-6
Cat. No.: B1624681
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Executive Summary

Scaling the production of

-functionalized cyclic amines presents two primary challenges: controlling the exothermicity of
oxidation and safely managing cyanide reagents. This protocol utilizes Flow Electrochemistry to
perform a Shono oxidation, converting N-acetylmorpholine to the stable intermediate N-acetyl-
3-methoxymorpholine.[1] This intermediate subsequently undergoes nucleophilic substitution
with Trimethylsilyl cyanide (TMSCN) to yield the target nitrile.

Key Advantages of this Protocol:

o Safety: Decouples the oxidation step from the cyanation step; eliminates the need for
explosive peroxide/metal oxidants.

» Scalability: The electrochemical flow cell allows linear scale-up by numbering up cells or
increasing electrode surface area, avoiding thermal runaway.
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o Purity: The intermediate N-acetyl-3-methoxymorpholine can be distilled, ensuring high purity
before the critical cyanation step.[1]

Retrosynthetic Analysis & Pathway

The synthesis relies on the electrochemical generation of an N-acyliminium ion pool, trapped
initially by methanol, and then substituted by a cyanide nucleophile.

Step 1: Anodic Oxidation Step 2: Cyanation
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Figure 1: Two-stage synthesis pathway utilizing Shono oxidation and Lewis-acid mediated
cyanation.[1]

Detailed Experimental Protocol
Step 1: Electrochemical Methoxylation (Shono
Oxidation)

This step is performed in a continuous flow electrolysis cell to maximize mass transfer and heat
dissipation.

e Reagents:
o Substrate: N-Acetylmorpholine (1.0 equiv).[1]
o Solvent: Methanol (Anhydrous).[1]
o Electrolyte: Tetraethylammonium tetrafluoroborate (
, 0.05 equiv).
e Equipment:

o Flow Electrolysis Cell (e.g., IKA ElectraSyn flow or custom parallel plate).
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o Anode: Graphite or Reticulated Vitreous Carbon (RVC).[1]
o Cathode: Stainless Steel or Platinum-plated Titanium.[1]

Protocol:

Preparation: Dissolve N-acetylmorpholine (1.0 M) and

(0.05 M) in methanol.

e Flow Setup: Pump the solution through the electrochemical cell at a flow rate corresponding
to a residence time of 10-15 minutes.

o Electrolysis: Apply a constant current density of 50-100 mA/cm?.
o Target Charge: 2.2 — 2.5 F/mol (Faradays per mole).[1]

o Cooling: Maintain cell temperature at 10-20°C using a chiller (reaction is slightly
exothermic).

o Workup:
o Concentrate the effluent under reduced pressure to recover Methanol (recycle).
o The residue is a mixture of the product and electrolyte.
o Add Ethyl Acetate (EtOAC) to precipitate the electrolyte (

is insoluble in EtOAC). Filter and recycle the electrolyte.

o Purification: Distill the filtrate under vacuum (bp ~110°C @ 2 mmHg) to obtain N-acetyl-3-
methoxymorpholine as a clear oll.

o Expected Yield: 85-92%.[1]

Step 2: Nucleophilic Cyanation

The methoxy group is a "dummy" leaving group, activated by a Lewis Acid to regenerate the N-
acyliminium ion, which is then trapped by cyanide.
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¢ Reagents:

o

Intermediate: N-Acetyl-3-methoxymorpholine (1.0 equiv).[1]

[¢]

Reagent: Trimethylsilyl cyanide (TMSCN) (1.2 equiv).[1]

[¢]

Catalyst: Boron trifluoride diethyl etherate (

) (1.1 equiv).[1]

[e]

Solvent: Dichloromethane (DCM) or Toluene (anhydrous).[1]
Protocol:

e Setup: Charge a glass-lined reactor with N-acetyl-3-methoxymorpholine and DCM (5 mL/g).
Cool to 0°C under Nitrogen atmosphere.[1]

e Addition 1: Add TMSCN dropwise over 20 minutes, maintaining temperature < 5°C.
» Addition 2 (Critical): Add

dropwise over 30 minutes. Caution: Exothermic.[1][2][3]

o Note: The solution may turn slightly yellow.

e Reaction: Allow to warm to room temperature (20—25°C) and stir for 3-5 hours. Monitor by
TLC or HPLC (disappearance of methoxy intermediate).

¢ Quench: Cool to 0°C. Slowly add saturated aqueous

to quench the Lewis acid and any excess TMSCN. Warning: HCN gas potential—ensure
efficient fume extraction.

o Extraction: Separate phases. Extract aqueous layer with DCM (2x).[1]

 Purification: Dry organic layers over

, filter, and concentrate.
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o The crude product often solidifies.[2] Recrystallize from EtOAc/Hexanes or perform silica
plug filtration if necessary.[1]

o Expected Yield: 80—-88%.[1][4]

Process Flow & Scale-Up Logic

For pilot-scale production (>1 kg), a continuous process is recommended to minimize the
inventory of hazardous intermediates.[1]
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Figure 2: Process Flow Diagram (PFD) for the integrated electrosynthesis and cyanation.

Critical Quality Attributes (CQA) & Troubleshooting
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Parameter Specification Impact of Deviation Corrective Action

Too High: Anode

passivation, tar Clean electrodes by
) formation.[1] Too Low:  reversing polarity
Current Density 50-100 mA/cm? i ] o
Slow reaction, briefly; Optimize flow
incomplete rate.
conversion.
High: Hydrolysis of Ensure strict
. d TMSCN: anhydrous conditions;
Water Content < 0.1% (in Step 2) an ,
formation of amide dry DCM over
byproduct. molecular sieves.[1]
> 30°C: Verify chill it
° erify chiller capacity;
0°C Decomposition of - pacty
Temperature (Step 2) ) ) control addition rate of
25°C intermediate; lower ) )
] Lewis Acid.
yield.
_ Ensure thorough
Residual Salt: S )
) ) precipitation with
Electrolyte Removal > 95% removal Interferes with Lewis

o EtOAc or use
Acid in Step 2.[1] o
membrane filtration.[1]

Safety & Industrial Hygiene

e Cyanide Hazard: Although TMSCN is less volatile than HCN, it hydrolyzes to release HCN
upon contact with moisture or acid.

o Mandatory: Calibrated HCN sensors in the fume hood/reactor suite.
o Antidote: Hydroxocobalamin (Cyanokit) must be available on-site.[1]
e Hydrogen Evolution: The electrolysis step generates

gas at the cathode.

o Requirement: The flow setup must have a gas-liquid separator and nitrogen sweep to
prevent explosive headspace mixtures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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